![molecular formula C22H25NO5 B2703884 2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-(tert-butyl)phenyl)-4-oxobutanoic acid CAS No. 1025355-17-2](/img/structure/B2703884.png)
2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-(tert-butyl)phenyl)-4-oxobutanoic acid
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Description
2-((1,3-Benzodioxol-5-ylmethyl)amino)-4-(4-(tert-butyl)phenyl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C22H25NO5 and its molecular weight is 383.444. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
Compounds bearing tert-butyl and benzodioxolyl groups have been utilized in asymmetric hydrogenation of functionalized alkenes, demonstrating their utility in producing chiral pharmaceutical ingredients. These catalysts exhibit excellent enantioselectivities and high catalytic activities, crucial for efficient drug synthesis (Imamoto et al., 2012).
Antimicrobial and Larvicidal Activities
Novel derivatives with tert-butyl groups have shown significant antimicrobial properties against bacterial and fungal pathogens, as well as mosquito larvicidal activity. This suggests potential for developing new insecticides and antimicrobial agents (Kumara et al., 2015).
Antitumor Activity
The synthesis and characterization of novel bioactive compounds, including those with tert-butyl and oxadiazolyl groups, have demonstrated potential antitumor activities. Such compounds could serve as leads for the development of new anticancer drugs (Maftei et al., 2013).
Synthesis of Amino Acids
Research has also focused on the synthesis of non-proteinogenic amino acids using tert-butyl groups, highlighting the importance of these compounds in expanding the toolkit for peptide and protein engineering (Adamczyk & Reddy, 2001).
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-ylmethylamino)-4-(4-tert-butylphenyl)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO5/c1-22(2,3)16-7-5-15(6-8-16)18(24)11-17(21(25)26)23-12-14-4-9-19-20(10-14)28-13-27-19/h4-10,17,23H,11-13H2,1-3H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOWMRFIFRYEFCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)CC(C(=O)O)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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